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Compound of Interest

Compound Name: LY86057

Cat. No.: B1675719 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
LY86057 is a synthetic organic compound with potential applications in various research fields.

Proper preparation of a stock solution is the first critical step for ensuring reproducibility and

accuracy in downstream experiments. Dimethyl sulfoxide (DMSO) is a widely used aprotic

solvent capable of dissolving a broad range of polar and nonpolar compounds, making it an

ideal choice for creating high-concentration stock solutions of many small molecules.[1] This

document provides a detailed protocol for the preparation, storage, and handling of an

LY86057 stock solution using DMSO.

Quantitative Data Summary
For ease of reference, the key quantitative data for LY86057 and the solvent, DMSO, are

summarized in the table below.
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Property Value Reference / Note

LY86057

Molecular Weight (MW) 342.19 g/mol
IUPHAR/BPS Guide to

PHARMACOLOGY

Recommended Stock Conc. 10 mM
Based on common laboratory

practice

Estimated Solubility (DMSO) ≥ 10 mg/mL
Estimated value for calculation

purposes

Appearance Solid (powder)

DMSO

Chemical Formula (CH₃)₂SO Wikipedia

Molecular Weight (MW) 78.13 g/mol Wikipedia[1]

Density ~1.1 g/mL Wikipedia[1]

Boiling Point 189 °C (372 °F) Wikipedia[1]

Purity Anhydrous, ≥99.7%
Recommended for stock

solution preparation

Experimental Protocol: Preparation of 10 mM
LY86057 Stock Solution
This protocol details the steps to prepare a 10 mM stock solution of LY86057 in DMSO.

Materials
LY86057 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber, or light-protecting microcentrifuge tubes or vials

Calibrated analytical balance
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Vortex mixer

Pipettors and sterile tips

Safety Precautions
Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety

glasses, and gloves.

Handle LY86057 powder in a chemical fume hood to avoid inhalation.

DMSO can facilitate the absorption of other chemicals through the skin. Avoid direct contact.

Consult the Safety Data Sheet (SDS) for both LY86057 and DMSO before starting the

procedure.

Procedure
Determine the required mass of LY86057:

To prepare 1 mL of a 10 mM stock solution, the required mass can be calculated using the

following formula:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 342.19 g/mol x 1000 mg/g

Mass (mg) = 3.42 mg

Weighing LY86057:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out 3.42 mg of LY86057 powder into the tared tube.

Dissolving in DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the LY86057
powder.
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Tightly cap the tube.

Solubilization:

Vortex the solution for 1-2 minutes to ensure the compound is completely dissolved.

Visually inspect the solution to ensure there are no visible particles. If necessary, gentle

warming in a 37°C water bath can aid dissolution.

Storage:

For optimal stability, aliquot the stock solution into single-use volumes in sterile, amber

vials to avoid repeated freeze-thaw cycles and exposure to light.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).

Visualized Experimental Workflow
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Caption: Workflow for preparing LY86057 stock solution.

Illustrative Signaling Pathway
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Note: The precise mechanism of action for LY86057 is not widely published. The following

diagram illustrates a hypothetical mechanism where LY86057 acts as an inhibitor of MEK, a

key kinase in the MAPK/ERK signaling pathway. This pathway is frequently targeted in drug

development and serves as a representative example.
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Caption: Illustrative MAPK/ERK signaling pathway with hypothetical inhibition by LY86057.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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